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Compound of Interest

Compound Name: 1,10-Diiododecane

Cat. No.: B1670033 Get Quote

Essential safety and logistical information for the proper handling and disposal of 1,10-
Diiododecane.

This guide provides comprehensive, step-by-step procedures for the safe handling, storage,

and disposal of 1,10-Diiododecane, tailored for researchers, scientists, and professionals in

drug development. By adhering to these protocols, you can minimize risks and ensure a safe

laboratory environment.

Physical and Chemical Properties
Understanding the properties of 1,10-Diiododecane is foundational to its safe handling.
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Property Value

Molecular Formula C10H20I2[1]

Molecular Weight 394.07 g/mol [1]

Appearance
Off-white to yellow solid or powder; may also be

a clear liquid[1][2]

Melting Point 28-35 °C (82.4-95 °F)

Boiling Point 197-200 °C (386.6-392 °F) at 12 mmHg

Flash Point 110-113 °C (230-235.4 °F) - closed cup

Solubility Soluble in methanol

Hazard Identification and Personal Protective Equipment
(PPE)
1,10-Diiododecane is classified with specific hazards that necessitate the use of appropriate

personal protective equipment.

Hazard Classifications:

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)
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PPE Specification

Eye Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.

Hand Protection
Wear appropriate protective gloves to prevent

skin exposure.

Skin and Body Protection
Wear appropriate protective clothing to prevent

skin exposure.

Respiratory Protection

A type ABEK (EN14387) respirator filter is

recommended. Under normal use conditions

with adequate ventilation, respiratory protection

may not be required.

Operational Plan: Step-by-Step Handling Protocol
Follow these detailed steps to ensure the safe handling of 1,10-Diiododecane from receipt to

disposal.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area.

Locate and verify the functionality of the nearest safety shower and eyewash station before

beginning work.

Prepare all necessary equipment and reagents before handling the chemical.

2. Personal Protective Equipment (PPE) Donning:

Put on a lab coat and disposable gloves.

Wear chemical safety goggles.
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If there is a risk of inhalation, use a respirator with the appropriate filter.

3. Handling the Chemical:

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation.

If the material is a solid, avoid dust formation.

Weigh and transfer the chemical in a fume hood.

Keep containers tightly closed when not in use.

4. Storage:

Store in a dry, cool, and well-ventilated place.

Keep containers tightly closed.

The compound is light-sensitive and should be stored in a dark place.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
Immediate and appropriate responses to exposure are critical.
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Exposure Route First-Aid Measure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

irritation develops and persists. Take off

contaminated clothing and wash it before reuse.

Inhalation
Remove to fresh air. Get medical attention

immediately if symptoms occur.

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Get medical attention if

symptoms occur.

In case of a spill, ensure adequate ventilation, use personal protective equipment, and avoid

dust formation. Sweep up the spilled material and shovel it into suitable containers for disposal.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination.

Dispose of waste material in accordance with local, state, and federal regulations.

Do not release the chemical into the environment.

Sweep up and shovel spills into suitable containers for disposal.
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1. Preparation

2. Handling

3. Storage 4. Disposal & Decontamination

Emergency Protocol

Verify Ventilation

Check Eyewash/Shower

Don PPE:
- Goggles
- Gloves

- Lab Coat

Work in Fume Hood

Proceed to Handling

Avoid Skin/Eye Contact

Minimize Dust/Vapors

Tightly Closed Container

Store Unused Chemical

Dispose via Approved Waste Stream

After Experiment Completion

Cool, Dry, Ventilated Area

Protect from Light

Decontaminate Work Area

Remove and Dispose of PPE

Spill or Exposure Occurs

Follow First-Aid Measures

Evacuate if Necessary

Notify Safety Officer

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,10-Diiododecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-1-10-diiododecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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